Ethyl 4-(dimethylamino)-3-{[(methoxyimino)methyl]amino}thieno[2,3-b]pyridine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound of interest, Ethyl 4-(dimethylamino)-3-{[(methoxyimino)methyl]amino}thieno[2,3-b]pyridine-2-carboxylate, is a chemical entity that appears to be related to various synthesized heterocyclic compounds. These compounds are often of interest due to their potential pharmacological properties and their use as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of related compounds involves the reaction of dimethylaminomethylene intermediates with various dinucleophiles. For instance, ethyl or methyl 2-dimethylaminomethylene-3-oxoalkanoates react with N-C-N dinucleophiles to afford esters of substituted pyrimidinecarboxylic acids in high yields . Similarly, the synthesis of ethyl 4-[3-(dimethylamino)propylmethylamino]pyrrolo[1,2-a]quinoxaline-2-carboxylate derivatives involves the use of dimethylamino groups . These methods could potentially be adapted for the synthesis of the compound , although the specific synthesis route for this compound is not detailed in the provided papers.
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using various techniques such as 1H NMR, IR, and MS . These techniques are crucial for confirming the structure of synthesized compounds, including the presence of the dimethylamino group and other substituents on the heterocyclic core. The structure of the compound of interest would likely be elucidated using similar methods.
Chemical Reactions Analysis
The reactivity of compounds containing dimethylamino groups and other substituents can lead to the formation of various heterocyclic structures. For example, ethyl 2-cyano-5-(dimethylamino)-3-methoxypenta-2,4-dienoate can undergo cyclization to form 4-hydroxy-2-pyridone . In another case, ethyl 4-[1-(dimethylamino)-3-ethoxy-3-oxoprop-1-en-2-yl]-2-[(dimethylamino)methylideneamino]thiazole-5-carboxylate reacts with aromatic amines to produce substituted thiazolo[5,4-c]pyridine-7-carboxylates . These reactions demonstrate the versatility of compounds with dimethylamino groups in synthesizing diverse heterocyclic compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of such compounds are not explicitly detailed in the provided papers. However, the properties of these compounds can be inferred to some extent from their molecular structure. The presence of ester groups suggests solubility in organic solvents, while the heterocyclic and amino groups may influence the compound's acidity, basicity, and potential for forming hydrogen bonds. The stability of intermediates, such as ethyl 4,5-dihydro-1-heteroaryl-5-hydroxy-1H-pyrazole-5-carboxylates, indicates that certain substituents can stabilize the heterocyclic ring system .
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Researchers have explored the transformation of related thieno[2,3-b]pyridine derivatives into various novel heterocyclic compounds. For instance, Albreht et al. (2009) demonstrated the transformation of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into 5-substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates, showcasing the compound's versatility in creating new molecules with potential biological activities (Albreht, Uršič, Svete, & Stanovnik, 2009). Similarly, Bakhite et al. (2005) synthesized novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, indicating the compound's application in developing new chemical entities with diverse structural features (Bakhite, Al‐Sehemi, & Yamada, 2005).
Role in Complex Molecule Synthesis
The compound also serves as a key intermediate in the synthesis of complex molecules. Tumkyavichius (1995) synthesized NN-dimethyl-N′-(thieno[2,3-b]pyrimidin-S-yl)formamidines and S-acylaminothieno[2,3d]pyrimidines, highlighting the compound's utility in constructing intricate molecular architectures (Tumkyavichius, 1995).
Potential in Drug Development
The research on this compound and its derivatives also underscores its potential applications in drug development. For instance, Gad-Elkareem and El-Adasy (2010) synthesized new derivatives containing sulfonamide moieties and evaluated their antibacterial activity, suggesting the compound's relevance in designing new antimicrobial agents (Gad-Elkareem & Abu-Bakr A. El-Adasy, 2010).
properties
IUPAC Name |
ethyl 4-(dimethylamino)-3-[(methoxyamino)methylideneamino]thieno[2,3-b]pyridine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O3S/c1-5-21-14(19)12-11(16-8-17-20-4)10-9(18(2)3)6-7-15-13(10)22-12/h6-8H,5H2,1-4H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXPUWBRLVMEGFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(C=CN=C2S1)N(C)C)N=CNOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.